N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide

• Molecular Formula: C15H13FINO
• Molecular Weight: 369.17 g/mol
• IUPAC Name: N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide
• InChI: InChI=1S/C15H13FINO/c1-2-10-9-13(17)7-8-14(10)18-15(19)11-3-5-12(16)6-4-11/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: CHGJMEHVHNGSDT-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)I)NC(=O)C2=CC=C(C=C2)F

Description

N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide, also known as EF-1, is a chemical compound that has been extensively studied for its potential use in scientific research. EF-1 is a derivative of the benzamide class of compounds, which are known to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide is not fully understood. However, it is believed that N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide exerts its biological effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and the development of neurodegenerative diseases. N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has also been shown to have anti-inflammatory and antioxidant effects. N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has been shown to reduce the production of inflammatory cytokines and to increase the activity of antioxidant enzymes, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide for lab experiments is its high potency. N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has been shown to be effective at very low concentrations, which makes it a valuable tool for studying biological processes. However, one of the limitations of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for the study of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide. One area of research that is currently being explored is the development of new N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide derivatives that have improved solubility and bioavailability. Another area of research is the study of the molecular mechanisms underlying the biological effects of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide. Finally, N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide is being studied for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy, to improve their effectiveness.
Conclusion:
In conclusion, N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide is a promising compound that has been extensively studied for its potential use in scientific research. N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has been shown to have anti-cancer and neuroprotective properties, as well as anti-inflammatory and antioxidant effects. While there are some limitations to the use of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide in lab experiments, its high potency and potential for future development make it a valuable tool for studying biological processes.

Synthesis Methods

The synthesis of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide involves a series of chemical reactions that start with the reaction of 2-ethyl-4-iodophenol with 4-fluoroaniline. This reaction produces an intermediate compound, which is then reacted with benzoyl chloride to yield N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide. The synthesis of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide is a complex process that requires expertise in organic chemistry and the use of specialized equipment.

Scientific Research Applications

N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has been studied extensively for its potential use in scientific research. One of the primary applications of N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide is in the study of cancer biology. N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. N-(2-ethyl-4-iodophenyl)-4-fluorobenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.